2-Cyclohexyl-2-geranylmalonic acid

• CAS No.: 69381-99-3
• Molecular Formula: C19H30O4
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 2-cyclohexyl-2-[(2E)-3,7-dimethylocta-2,6-dienyl]propanedioic acid
• InChI: InChI=1S/C19H30O4/c1-14(2)8-7-9-15(3)12-13-19(17(20)21,18(22)23)16-10-5-4-6-11-16/h8,12,16H,4-7,9-11,13H2,1-3H3,(H,20,21)(H,22,23)/b15-12+
• InChI Key: RWZTZYGOHTYHLY-NTCAYCPXSA-N
• SMILES: CC(=CCCC(=CCC(C1CCCCC1)(C(=O)O)C(=O)O)C)C
• Isomeric SMILES: CC(=CCC/C(=C/CC(C1CCCCC1)(C(=O)O)C(=O)O)/C)C
• Synonyms: 2-cyclohexyl-2-geranylmalonic acid

Description

2-Cyclohexyl-2-geranylmalonic acid is a malonic acid derivative characterized by two substituents: a cyclohexyl group and a geranyl chain. Malonic acid derivatives are widely studied for their roles in enzymatic inhibition, particularly in metabolic pathways such as fatty acid synthesis and the Krebs cycle.

Comparison with Similar Compounds

(a) 2-Cyclohexyl-2-hydroxy-2-phenylacetic Acid (CAS 4335-77-7)

• Structure : Features a hydroxyl group and phenyl ring instead of geranyl .
• Implications : The phenyl group enhances aromatic interactions, while the hydroxyl group increases polarity, reducing lipid solubility compared to the geranyl analog.

(b) Benzilic Acid (2,2-Diphenyl-2-hydroxyacetic Acid, CAS 76-93-7)

• Structure : Replaces cyclohexyl and geranyl with two phenyl groups and a hydroxyl .
• Implications : The diphenyl structure is highly planar, favoring crystallinity but limiting membrane permeability.

(c) 2-Ethylmalonic Acid (CAS 601-75-2)

• Structure : Substitutes ethyl groups for cyclohexyl and geranyl .

Physicochemical Properties

Solubility and Lipophilicity

Compound	Molecular Weight	LogP (Predicted)	Solubility (Aqueous)
2-Cyclohexyl-2-geranylmalonic acid	~340 g/mol	~3.5	Low
2-Cyclohexyl-2-phenylglycolic acid	234 g/mol	~2.8	Moderate
Benzilic acid	228 g/mol	~2.2	Low
2-Ethylmalonic acid	132 g/mol	~0.5	High

Key Observations :

• The geranyl chain in 2-cyclohexyl-2-geranylmalonic acid likely results in lower aqueous solubility compared to phenyl or ethyl analogs.
• Cyclohexyl-containing compounds exhibit higher LogP values, favoring lipid-rich environments.

Pharmacokinetic and Metabolic Profiles

Absorption and Distribution

• Cyclohexyl Nitrosourea Analogs (e.g., ): Cyclohexyl groups enhance blood-brain barrier penetration, as seen in cerebrospinal fluid concentrations exceeding plasma levels in dogs .
• Geranyl Chain Impact: The geranyl group may prolong half-life due to increased protein binding or tissue retention, similar to terpenoid-containing drugs.

Metabolism and Excretion

• Cyclohexyl Metabolism : Cyclohexyl groups are metabolized to cyclohexylamine and urea derivatives, as observed in nitrosourea compounds .
• Geranyl Chain Fate: Isoprenoid chains typically undergo oxidative metabolism via cytochrome P450 enzymes, producing hydrophilic metabolites for renal excretion.

Enzymatic Inhibition

Malonic acid derivatives are known inhibitors of dehydrogenases and synthases. For example:

• Benzilic acid : Inhibits acetylcholinesterase due to structural mimicry of acetylcholine .
• 2-Cyclohexyl-2-geranylmalonic acid: Potential inhibitor of fatty acid synthase (FASN), analogous to other malonic acid derivatives.

Industrial and Pharmaceutical Uses

• 2-(N-Cyclohexylamino)-ethanesulfonic Acid (CAS 103-47-9): Used as a buffering agent in biochemical assays .
• Methyl 2-Cyclohexyl-2-hydroxy-phenylacetate : Intermediate in synthetic organic chemistry, highlighting the utility of cyclohexyl esters in prodrug design .